N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C21H16N4O3/c1-13-16(8-5-11-19(13)25(27)28)21(26)22-15-7-4-6-14(12-15)20-23-17-9-2-3-10-18(17)24-20/h2-12H,1H3,(H,22,26)(H,23,24)
• InChI Key: XBSPEFWDRGLQSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol

Description

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide, also known as BMN-673, is a chemical compound that has gained significant attention in the field of cancer research due to its potential as a targeted therapy for cancer treatment. BMN-673 belongs to the class of poly(ADP-ribose) polymerase (PARP) inhibitors, which are a type of enzyme inhibitor that has been shown to selectively target cancer cells.

Mechanism of Action

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide works by inhibiting the activity of PARP enzymes, which are involved in the repair of DNA damage. Cancer cells with defects in DNA repair pathways are more reliant on PARP activity for survival, making them more susceptible to PARP inhibition. By inhibiting PARP activity, this compound can selectively target cancer cells while sparing healthy cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In preclinical studies, this compound has been shown to induce DNA damage and cell cycle arrest in cancer cells. Additionally, this compound has been shown to enhance the activity of other chemotherapeutic agents, making it a promising candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide is its specificity for cancer cells, which can reduce the risk of side effects associated with traditional chemotherapy. Additionally, this compound has been shown to be effective in treating cancers that are resistant to other forms of chemotherapy. However, one limitation of this compound is its high cost, which can limit its accessibility for some patients.

Future Directions

There are many potential future directions for research on N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide. One area of focus is the development of combination therapies that can enhance the efficacy of this compound. Additionally, there is ongoing research on the use of PARP inhibitors in other types of cancer, such as prostate and lung cancer. Finally, there is interest in developing new PARP inhibitors with improved efficacy and lower toxicity.

Scientific Research Applications

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide has been extensively studied for its potential use in cancer treatment. PARP inhibitors have been shown to be effective in treating cancers with defects in DNA repair pathways, such as those with BRCA mutations. This compound has been shown to be particularly effective in treating breast, ovarian, and pancreatic cancers.